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Compound of Interest

Compound Name: 5-Bromo-6-hydroxypicolinic acid

Cat. No.: B566694 Get Quote

For Researchers, Scientists, and Drug Development Professionals

The proper disposal of 5-Bromo-6-hydroxypicolinic acid is critical for maintaining a safe

laboratory environment and ensuring regulatory compliance. This guide provides essential,

immediate safety and logistical information, including operational and disposal plans, to

address specific procedural questions. Adherence to these guidelines will help mitigate risks

and ensure responsible chemical waste management.

I. Immediate Safety and Hazard Identification
While a specific Safety Data Sheet (SDS) for 5-Bromo-6-hydroxypicolinic acid (CAS No.

1214385-51-9) is not readily available, data from structurally similar compounds, such as other

halogenated pyridine carboxylic acids, indicate that it should be handled as a hazardous

substance.

Anticipated Hazards:

Skin Irritation: May cause skin irritation upon contact.

Eye Irritation: May cause serious eye irritation.

Respiratory Irritation: May cause respiratory irritation if inhaled.

II. Personal Protective Equipment (PPE)
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Prior to handling or disposing of 5-Bromo-6-hydroxypicolinic acid, all personnel must be

equipped with the appropriate personal protective equipment.

PPE Category Specification

Eye and Face Protection Chemical safety goggles or a face shield.

Hand Protection

Chemical-resistant gloves (e.g., nitrile rubber).

Gloves must be inspected before use and

disposed of properly.[1]

Protective Clothing
A laboratory coat should be worn to prevent skin

contact.

Respiratory Protection

Use in a well-ventilated area, preferably within a

chemical fume hood.[2] If dust is generated, a

NIOSH-approved respirator may be necessary.

III. Step-by-Step Disposal Protocol
This protocol outlines the necessary steps for the safe disposal of 5-Bromo-6-
hydroxypicolinic acid.

Step 1: Waste Segregation and Collection

Do not mix 5-Bromo-6-hydroxypicolinic acid waste with other chemical waste streams

unless compatibility has been confirmed. Incompatible materials can lead to dangerous

chemical reactions.

Collect all waste, including contaminated materials like weighing paper, gloves, and

absorbent pads, in a designated, compatible, and clearly labeled waste container.[3] The

original container is often a suitable choice for waste accumulation.[4]

Step 2: Labeling of Waste Containers

All waste containers must be clearly labeled with "Hazardous Waste."[5]

The label must include the full chemical name: "5-Bromo-6-hydroxypicolinic acid" (no

abbreviations or chemical formulas).[5]
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Indicate the date when the waste was first added to the container.[4]

Step 3: Storage of Chemical Waste

Store the sealed waste container in a designated and secure Satellite Accumulation Area

(SAA) that is at or near the point of waste generation.[3][6]

The storage area should be cool, dry, and well-ventilated.

Ensure that incompatible chemicals are stored separately to prevent accidental contact. For

example, acids should be stored separately from bases.[3]

Step 4: Arranging for Disposal

Consult your institution's Environmental Health and Safety (EHS) department for specific

guidance and to schedule a waste pickup.

Waste must be disposed of through a licensed and approved hazardous waste disposal

facility.[7][8]

Never dispose of 5-Bromo-6-hydroxypicolinic acid down the drain or in the regular trash.

[4] This can lead to environmental contamination and regulatory violations.

Step 5: Spill Management

In the event of a spill:

Evacuate the immediate area and ensure proper ventilation.

Wearing the appropriate PPE, contain the spill using an inert absorbent material such as

sand or vermiculite.

Carefully sweep or scoop up the absorbed material and place it into a labeled hazardous

waste container.

Clean the spill area with a suitable solvent, and collect the cleaning materials as hazardous

waste.
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IV. Experimental Workflow and Logical
Relationships
The following diagrams illustrate the procedural flow for the proper disposal of 5-Bromo-6-
hydroxypicolinic acid.

In Case of a Spill

Step 1: Waste Segregation & Collection
- Collect waste in a designated container.
- Do not mix with incompatible chemicals.

Step 2: Labeling
- 'Hazardous Waste' label.
- Full chemical name.
- Accumulation start date.

Properly contained

Step 3: Storage
- Store in a secure Satellite Accumulation Area.
- Cool, dry, and well-ventilated.

Clearly identified

Step 4: Arrange Disposal
- Contact EHS for pickup.
- Use a licensed waste disposal facility.

Ready for disposal

Step 5: Spill Management
- Evacuate and ventilate.
- Contain with absorbent material.
- Collect as hazardous waste.

Click to download full resolution via product page

Caption: A flowchart outlining the procedural steps for the safe disposal of 5-Bromo-6-
hydroxypicolinic acid.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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